(4-((3-chlorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [7-[(3-chlorophenyl)methylsulfanyl]-5-(3-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H19ClFN3O2S/c1-14-22-20(17(12-31)11-28-14)10-21-24(32-22)29-23(16-5-3-7-19(27)9-16)30-25(21)33-13-15-4-2-6-18(26)8-15/h2-9,11,31H,10,12-13H2,1H3
• InChI Key: IFSFUMWDIWFOQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)F)SCC5=CC(=CC=C5)Cl)CO
• Molecular Formula: C25H19ClFN3O2S
• Molecular Weight: 480.0 g/mol

Description

(4-((3-chlorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C25H19ClFN3O2S and its molecular weight is 479.95. The purity is usually 95%.
BenchChem offers high-quality (4-((3-chlorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((3-chlorobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

A notable application of compounds similar to the specified chemical structure is in the synthesis of various heterocyclic derivatives. For instance, research has demonstrated the preparation of new thioxopyrimidine, 4H-pyrans, pyranopyridine, and pyranopyrimidine derivatives with expected biological activities through reactions involving thioxo-pyrimidinone and amino-pyrano[2,3-d]pyrimidine carbonitrile with electrophilic and nucleophilic reagents. These synthesized compounds, characterized by IR, 1H-NMR, and mass spectral studies, suggest potential in exploring biological activities (Elian, Abdelhafiz, & abdelreheim, 2014).

Structural and Spectral Characterization

Another important application area is the structural and spectral characterization of novel compounds. For example, novel thieno-fused bicyclic compounds with potential applications have been synthesized and characterized using NMR, IR, MS spectrometry, and CHN analyses. Such research efforts contribute to the deeper understanding of the molecular structure of new compounds, which is crucial for their application in various scientific and industrial fields (Mabkhot et al., 2015).

Nonlinear Optical (NLO) Properties

The exploration of nonlinear optical (NLO) properties in derivatives of pyrimidines highlights another significant research application. A study investigating the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives through density functional theory (DFT) and time-dependent DFT (TDDFT) alongside experimental methods revealed these compounds' promising applications in medicine and NLO fields. Such research not only advances understanding of these compounds' molecular properties but also opens up possibilities for their application in optoelectronics and high-tech devices (Hussain et al., 2020).